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Compound of Interest

Compound Name: N,5-Dimethyl-2-nitroaniline
CAS No.: 65081-42-7
Cat. No.: B1600609
Get Quote
. J

This guide provides a comprehensive overview of N,5-Dimethyl-2-nitroaniline, a key chemical
intermediate. It is intended for researchers, scientists, and professionals in drug development,
offering detailed insights into its properties, synthesis, applications, and handling.

Section 1: Core Compound Profile

N,5-Dimethyl-2-nitroaniline, also known as 6-nitro-3,4-xylidine, is an aromatic amine with the
chemical formula CsH10N202.[1][2] Its structure, featuring a benzene ring substituted with two
methyl groups, a nitro group, and an amino group, makes it a versatile building block in organic
synthesis.

Physicochemical Properties

The fundamental characteristics of N,5-Dimethyl-2-nitroaniline are crucial for its application in
experimental design. A summary of these properties is presented below.
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Property Value Source
Molecular Weight 166.18 g/mol [1112]
IUPAC Name 4,5-dimethyl-2-nitroaniline [3]

CAS Number 6972-71-0 [2]
Appearance Powder [2]
Melting Point 139-141 °C [2][4]
Molecular Formula CsH10N202 [3]
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Section 2: Synthesis and Reactivity

The synthesis of nitroaniline derivatives is a cornerstone of industrial and laboratory organic
chemistry. While specific, high-yield synthesis routes for N,5-Dimethyl-2-nitroaniline are often
proprietary, the general approach involves the nitration of a corresponding dimethylaniline
precursor.
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General Synthesis Pathway: Nitration of Dimethylaniline

The introduction of a nitro group onto an aromatic ring is typically achieved through
electrophilic aromatic substitution using a nitrating agent, commonly a mixture of nitric acid and

N,N-Dimethylaniline HNOs / H2SOa4

reacts with

sulfuric acid.
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A representative procedure for the nitration of dimethylaniline involves the slow addition of
dimethylaniline to a cooled mixture of concentrated sulfuric and nitric acids.[5] The reaction
temperature is carefully controlled to prevent side reactions and ensure the desired
regioselectivity.

Section 3: Applications in Research and
Development

Nitroanilines are pivotal intermediates in various industrial sectors, from pigments to
pharmaceuticals. Their utility stems from the reactivity of both the nitro and amino groups,
which can be selectively transformed.

Azo Dyes and Pigments
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A primary application of nitroanilines is in the synthesis of azo dyes.[6] The amino group can be
converted into a diazonium salt, which then acts as an electrophile in a coupling reaction with
an electron-rich aromatic compound to form the characteristic azo linkage (-N=N-).[6]

Pharmaceutical and Agrochemical Synthesis

The nitro group in N,5-Dimethyl-2-nitroaniline is a versatile functional group in medicinal
chemistry.[7] It can be reduced to an amino group, which can then be further functionalized.
This makes nitroanilines valuable scaffolds for building more complex molecules with potential
biological activity.[8][9] For instance, they serve as intermediates in the synthesis of herbicides
and anthelmintic agents.[8]

Section 4: Experimental Protocols

Accurate and reproducible experimental work requires well-defined protocols. The following
sections provide guidance on the safe handling and analysis of N,5-Dimethyl-2-nitroaniline.

Safe Handling and Storage

N,5-Dimethyl-2-nitroaniline is a chemical that requires careful handling to minimize exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.[10]

o Ventilation: Work in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust.[10][11]

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials.[10]

e First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water.[10] If
inhaled, move to fresh air.[10] If swallowed, seek immediate medical attention.[10]

Analytical Methods

The purity and identity of N,5-Dimethyl-2-nitroaniline can be confirmed using standard
analytical techniques.
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High-Performance Liquid Chromatography (HPLC): HPLC is a common method for assessing
the purity of nitroaniline compounds.[12][13][14]

e Column: A C18 reversed-phase column is typically suitable.
» Mobile Phase: A gradient of acetonitrile and water is often used.[12]

o Detection: UV detection at a wavelength corresponding to the absorbance maximum of the
compound is employed.[15]

Spectroscopic Analysis:

e 1H NMR: The proton NMR spectrum provides information about the chemical environment of
the hydrogen atoms in the molecule.

e Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound
and can provide structural information through fragmentation patterns.

Section 5: Conclusion

N,5-Dimethyl-2-nitroaniline is a valuable chemical intermediate with a well-defined set of
properties. Its utility in the synthesis of dyes, pharmaceuticals, and agrochemicals underscores
its importance in organic chemistry. A thorough understanding of its synthesis, reactivity, and
safe handling is essential for its effective and responsible use in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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